Cas no 19044-06-5 (24-Ethylcholesterol)

• Product Name: 24-Ethylcholesterol
• CAS No: 19044-06-5
• Molecular Formula: C₂₉H₅₀O
• Molecular Weight: 414.7067
• CID: 171625
• PubChem ID: 9823110

24-Ethylcholesterol Properties

Names and Identifiers

• 17-(5-ethyl-6-methyl-heptan-2-yl)-10,13-dimethyl-2,3,4,7,8,9,11,12,14,15,16,17-dodecahydro-1H-cyclopenta[a]phenanthren-3-ol
• (3beta,24xi)-stigmast-5-en-3-ol
• SERENOA REPENS
• (3β,24ξ)-stigmast-5-en-3-ol
• stigmast-5-en-3-ol
• 3beta-Hydroxy-24-ethylcholest-5-ene
• 24-Ethylcholesterol
• Einecs 242-776-5
• (24ξ)-Stigmast-5-en-3β-ol
• (24ξ)-24-Ethylcholesterol
• 24-Ethylcholest-5-en-3β-ol
• 24ξ-Ethylcholest-5-en-3β-ol
• (24ξ)-24-Ethylcholest-5-en-3β-ol
• β-Sitosterol
• (3S,8S,9S,10R,13R,14S,17R)-17-[(2R)-5-ethyl-6-methylheptan-2-yl]-10,13-dimethyl-2,3,4,7,8,9,11,12,14,15,16,17-dodecahydro-1H-cyclopenta[a]phenanthren-3-ol
• 24-Ethylcholest-5-en-3beta-ol
• DTXSID701044197
• 19044-06-5
• 24-ethylcholest-5-en-3 beta-ol
• SCHEMBL3144734

• InChIKey： KZJWDPNRJALLNS-OAIXMFQVSA-N
• Inchi： InChI=1S/C29H50O/c1-7-21(19(2)3)9-8-20(4)25-12-13-26-24-11-10-22-18-23(30)14-16-28(22,5)27(24)15-17-29(25,26)6/h10,19-21,23-27,30H,7-9,11-18H2,1-6H3/t20-,21?,23+,24+,25-,26+,27+,28+,29-/m1/s1
• SMILES： O[C@H]1CC[C@@]2(C)C(C1)=CC[C@]1([H])[C@]2([H])CC[C@]2(C)[C@@]([H])([C@H](C)CCC(CC)C(C)C)CC[C@]21[H]

Computed Properties

• Exact Mass: 414.38600
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Rotatable Bond Count: 6
• Monoisotopic Mass: 414.386166214g/mol
• Heavy Atom Count: 30
• Complexity: 634
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 8
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: 9.3
• Topological Polar Surface Area: 20.2Ų

Experimental Properties

• LogP: 8.02480
• PSA: 20.23000
• Refractive Index: 1.521
• Boiling Point: 501.9°Cat760mmHg
• Flash Point: 220.4°C
• Density: 0.97

Related Categories

• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Steroids and steroid derivatives Stigmastanes and derivatives